Cas no 920263-17-8 (1-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-4-(propan-2-yloxy)benzoylpiperazine)

• Product Name: 1-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-4-(propan-2-yloxy)benzoylpiperazine
• CAS No: 920263-17-8
• MF: C₂₅H₂₇N₇O₂
• MW: 457.527584314346
• CID: 5505452
• Update Time: 2025-11-01

1-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-4-(propan-2-yloxy)benzoylpiperazine Chemical and Physical Properties

Names and Identifiers

• [4-[3-(4-methylphenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-(4-propan-2-yloxyphenyl)methanone
• 1-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-4-(propan-2-yloxy)benzoylpiperazine

• Inchi： 1S/C25H27N7O2/c1-17(2)34-21-10-6-19(7-11-21)25(33)31-14-12-30(13-15-31)23-22-24(27-16-26-23)32(29-28-22)20-8-4-18(3)5-9-20/h4-11,16-17H,12-15H2,1-3H3
• InChI Key： AYOWDIGSEMXLFL-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC=NC3N(C4=CC=C(C)C=C4)N=NC=32)CC1)(C1=CC=C(OC(C)C)C=C1)=O

Additional information on 1-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-4-(propan-2-yloxy)benzoylpiperazine

Introduction to Compound with CAS No. 920263-17-8 and Product Name: 1-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-4-(propan-2-yloxy)benzoylpiperazine

The compound identified by the CAS number 920263-17-8 and the product name 1-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-4-(propan-2-yloxy)benzoylpiperazine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential therapeutic applications. The structural complexity of this molecule, featuring a triazolopyrimidine core linked to a piperazine moiety, makes it a promising candidate for further investigation in drug discovery.

Recent studies in medicinal chemistry have highlighted the importance of triazolopyrimidine derivatives in the development of novel therapeutic agents. These compounds exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the 4-methylphenyl group in the molecular structure suggests that this compound may interact with specific biological targets, potentially modulating pathways relevant to various diseases. The propan-2-yloxy substituent further enhances the complexity of the molecule, contributing to its unique pharmacophoric properties.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as multi-step organic synthesis and purification methods like column chromatography, are employed to achieve the desired product. The structural integrity of the molecule is critical for its biological activity, making rigorous quality control measures essential throughout the synthesis process.

In the realm of drug discovery, computational methods play a pivotal role in predicting the biological activity of novel compounds. Molecular docking studies have been utilized to explore the interactions between this compound and potential target proteins. These studies suggest that 1-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-4-(propan-2-yloxy)benzoylpiperazine may bind effectively to enzymes and receptors involved in disease pathways. This information is invaluable for guiding further experimental validation and optimizing lead compounds for clinical development.

Preclinical studies are essential for evaluating the safety and efficacy of new pharmaceutical candidates before they proceed to human trials. In vitro assays have been conducted to assess the cytotoxicity and pharmacological properties of this compound. Preliminary results indicate that it exhibits moderate activity against certain cancer cell lines while maintaining acceptable levels of toxicity towards healthy cells. These findings are encouraging and warrant further investigation into its potential as an anticancer agent.

The development of new therapeutic agents is a complex process that requires collaboration across multiple disciplines. Researchers in organic chemistry, biochemistry, pharmacology, and computational biology all contribute to understanding how compounds like 1-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-4-(propan-2-yloxy)benzoylpiperazine interact with biological systems. This interdisciplinary approach is crucial for translating laboratory discoveries into effective treatments for patients worldwide.

As our understanding of disease mechanisms continues to evolve, so does our ability to design targeted therapies. The field of medicinal chemistry is constantly evolving, with new synthetic strategies and computational tools emerging regularly. By leveraging these advancements, researchers can accelerate the discovery of novel compounds like 1-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-4-(propan-2-yloxy)benzoylpiperazine, bringing us closer to more effective treatments for a wide range of diseases.

The future prospects for this compound are promising. Ongoing research aims to optimize its pharmacokinetic properties and explore new therapeutic applications. Clinical trials will be necessary to confirm its efficacy and safety in human populations. If successful, this compound could represent a significant contribution to modern medicine, offering new hope for patients suffering from various conditions.

In conclusion,1-3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-yl-4-4-(propan-2-yloxy)benzoylpiperazine is a structurally complex and biologically active molecule with potential therapeutic applications. Its development underscores the importance of innovative research in pharmaceutical chemistry and highlights the collaborative efforts required to bring new treatments from bench to bedside.